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Compound of Interest

Compound Name: 4-Phenylpyridine N-oxide

Cat. No.: B075289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Chemical Structure
4-Phenylpyridine N-oxide, identified by the CAS number 1131-61-9, is a heterocyclic organic

compound.[1][2][3] Its structure features a pyridine ring with a phenyl group substituted at the

fourth position and an oxygen atom bonded to the nitrogen atom of the pyridine ring, forming

an N-oxide.[1] This N-oxide functionality significantly influences the molecule's electronic

properties and reactivity compared to its parent compound, 4-phenylpyridine.

Synonyms: 1-Oxido-4-phenylpyridin-1-ium, 4-Phenylpyridine 1-oxide, p-Phenylpyridine N-

oxide[1]

Chemical Structure:

Caption: Chemical structure of 4-Phenylpyridine N-oxide.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 4-Phenylpyridine N-
oxide is presented in the tables below. This data is crucial for its identification, purification, and

handling in a laboratory setting.

Table 1: Physicochemical Properties of 4-Phenylpyridine N-oxide
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Property Value Reference(s)

Molecular Formula C₁₁H₉NO [1][2][4]

Molecular Weight 171.20 g/mol [2][5]

Appearance
Light yellow to brown

powder/crystal
[1][6]

Melting Point 152-156 °C [6]

Solubility Soluble in organic solvents [1]

Purity (typical) >98.0% (HPLC) [6]

Table 2: Spectroscopic Data References for 4-Phenylpyridine N-oxide

Spectroscopic Technique Database/Reference

¹H NMR --INVALID-LINK--

¹³C NMR --INVALID-LINK--

Mass Spectrometry --INVALID-LINK--

Infrared (IR) Spectroscopy --INVALID-LINK--

Synthesis and Experimental Protocols
4-Phenylpyridine N-oxide is typically synthesized through the oxidation of 4-phenylpyridine.

Several methods have been reported, with the choice of oxidizing agent and reaction

conditions influencing the yield and purity of the final product.

Synthesis via meta-Chloroperoxybenzoic Acid (m-CPBA)
This is a common and efficient method for the N-oxidation of pyridines.

Experimental Protocol:

Dissolve 4-phenylpyridine (1.0 eq) in a suitable solvent such as chloroform (CHCl₃) or

dichloromethane (CH₂Cl₂).
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Cool the solution to 0 °C in an ice bath.

Slowly add a solution of m-CPBA (1.0-1.2 eq) in the same solvent to the cooled solution of 4-

phenylpyridine.

Allow the reaction mixture to warm to room temperature and stir for several hours (typically

4-12 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a reducing agent, such as a saturated

aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃), to destroy any

excess peroxide.

Separate the organic layer and wash it sequentially with a saturated aqueous solution of

sodium bicarbonate (NaHCO₃) to remove m-chlorobenzoic acid, followed by brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure.

The crude product can be purified by recrystallization or column chromatography on silica

gel.

Synthesis Workflow

Dissolve 4-Phenylpyridine Add m-CPBA solutionCool to 0°C React at RT Quench with Na2S2O3Monitor by TLC Extract & Wash Dry & Concentrate Purify

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Phenylpyridine N-oxide using m-CPBA.

Reactivity and Potential Applications
The N-oxide group in 4-phenylpyridine N-oxide significantly alters its reactivity profile

compared to 4-phenylpyridine.
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Nucleophilicity of the Oxygen Atom: The oxygen atom of the N-oxide is nucleophilic and can

react with various electrophiles.

Electrophilicity of the Pyridine Ring: The N-oxide group withdraws electron density from the

pyridine ring, particularly at the 2- and 4-positions, making these positions susceptible to

nucleophilic attack. This is a key aspect of its reactivity and is exploited in various synthetic

transformations.

Catalysis: 4-Phenylpyridine N-oxide can be used as a catalyst in various chemical

reactions.[1]

Potential Applications:

Pharmaceutical Intermediate: It is reported to be a pharmaceutical intermediate, suggesting

its use in the synthesis of more complex, biologically active molecules.

Chemical Synthesis: Its unique reactivity makes it a valuable building block in organic

synthesis.

Biological Activity and Drug Development Context
While specific biological targets and mechanisms of action for 4-phenylpyridine N-oxide are

not extensively documented in the public domain, the broader class of N-oxides has significant

relevance in medicinal chemistry and drug development.

N-oxide functionalities can be incorporated into drug candidates for several reasons:

Modulation of Physicochemical Properties: The polar N-oxide group can increase the water

solubility and modulate the lipophilicity of a molecule, which can in turn affect its absorption,

distribution, metabolism, and excretion (ADME) profile.

Prodrug Strategies: In some cases, N-oxides can act as prodrugs. They can be bioreduced

in vivo to the corresponding parent tertiary amine, which may be the active form of the drug.

This can be particularly relevant in targeting hypoxic tissues, such as those found in solid

tumors, where reductive enzymes are often upregulated.
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Direct Biological Activity: The N-oxide moiety itself can be crucial for binding to a biological

target and eliciting a therapeutic effect.

Given its status as a pharmaceutical intermediate, it is plausible that 4-phenylpyridine N-
oxide serves as a precursor for the synthesis of compounds being investigated for various

therapeutic areas. The general biological activities of related pyridine N-oxide derivatives span

a wide range, including antimicrobial and enzyme inhibitory activities.

Role of N-Oxides in Drug Development

N-Oxide Moiety

Modulates Physicochemical
Properties (Solubility, Lipophilicity)

Prodrug Strategy
(Bioreduction to Active Amine)

Direct Biological Activity
(Binding to Target)

Click to download full resolution via product page

Caption: Key roles of the N-oxide functionality in drug development.

Conclusion
4-Phenylpyridine N-oxide is a well-characterized chemical compound with established

synthetic routes and a growing interest in its potential applications, particularly in the realm of

medicinal chemistry. While detailed public information on its specific biological activity is limited,

its role as a pharmaceutical intermediate and the known functions of the N-oxide group in drug

design suggest its importance in the development of novel therapeutics. This guide provides a

comprehensive overview of its core characteristics to aid researchers and scientists in their

work with this versatile molecule. Further research into its specific biological targets and

mechanisms of action is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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